![molecular formula C23H29NO4Si B6270764 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(trimethylsilyl)methyl]butanoic acid CAS No. 2580198-17-8](/img/no-structure.png)
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(trimethylsilyl)methyl]butanoic acid
Overview
Description
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(trimethylsilyl)methyl]butanoic acid is a useful research compound. Its molecular formula is C23H29NO4Si and its molecular weight is 411.6. The purity is usually 90.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(trimethylsilyl)methyl]butanoic acid' involves the protection of the amine group, followed by the introduction of the fluorenylmethoxycarbonyl (Fmoc) group. The carboxylic acid group is then activated and coupled with the protected amine group. The Fmoc group is then removed, and the trimethylsilylmethyl group is introduced. Finally, the amine protection group is removed to yield the desired compound.", "Starting Materials": [ "4-aminobutanoic acid", "9H-fluorene-9-methanol", "di-tert-butyl dicarbonate", "triethylamine", "N,N'-dicyclohexylcarbodiimide", "trimethylsilyl chloride", "hydrochloric acid", "sodium hydroxide", "acetonitrile", "dichloromethane" ], "Reaction": [ "Protection of the amine group with di-tert-butyl dicarbonate and triethylamine in dichloromethane", "Introduction of the Fmoc group with Fmoc-OSu and triethylamine in dichloromethane", "Activation of the carboxylic acid group with N,N'-dicyclohexylcarbodiimide and hydroxybenzotriazole in dichloromethane", "Coupling of the activated carboxylic acid group with the protected amine group in dichloromethane", "Removal of the Fmoc group with 20% piperidine in dichloromethane", "Introduction of the trimethylsilylmethyl group with trimethylsilyl chloride and triethylamine in acetonitrile", "Removal of the amine protection group with hydrochloric acid in methanol", "Neutralization of the reaction mixture with sodium hydroxide", "Purification of the desired compound by column chromatography" ] } | |
CAS RN |
2580198-17-8 |
Molecular Formula |
C23H29NO4Si |
Molecular Weight |
411.6 |
Purity |
90 |
Origin of Product |
United States |
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